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Compound of Interest

Compound Name: Influenza HA (518-526)

Cat. No.: B12422881

These application notes provide detailed protocols for researchers, scientists, and drug
development professionals to effectively stimulate and analyze T-cells specific for the influenza
hemagglutinin (HA) epitope 518-526. The HA (518-526) peptide, with the sequence
IYSTVASSL, is a well-characterized, immunodominant H-2Kd-restricted epitope in BALB/c
mice, making it a valuable tool for studying CD8+ T-cell responses to influenza virus infection
and vaccination.[1][2][3][4][5][6][7][8]

Data Presentation

The following tables summarize key quantitative data extracted from various studies for easy
comparison and experimental design.

Table 1: In Vitro T-cell Stimulation Parameters
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Parameter Value Cell Type Assay Source
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Staining (ICS)
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2 x 106 cells/well

(96-well plate)

Lympholyte ™-
enriched cells

ICS

El

2 x 10° cells/well

Draining lymph

Proliferation &

(3]

(96-well plate) node cells ICS
1x 107 PBMCs
_ PBMCs ICS [10]
in1mL
Table 2: In Vivo Experimental Parameters
Parameter Value Animal Model Application Source
o 10 pg HA (518- ]
Immunization ) ) B10.D2 RIP- Adoptive transfer
) 526) peptide with ) i [5]

Peptide Dose ) Tag2-HA mice studies

poly(I:C) in IFA
50 pg ChgA 36- In vivo
44 peptide in NOD mice cytotoxicity [3]
CFA assay
Adoptive

5 x 103 Clone-4 ) Influenza
Transfer Cell BALB/c mice ) ) [1]

cells infection model
Number
2-4 x 108 Clone-

) Influenza
4 TCR-Tg BALB/c mice ] ) [1]
infection model
splenocytes
0.3x10%o0r 1x )
N B10.D2 RIP- Adoptive transfer

10° purified ) ) [5]

Tag2-HA mice studies
lymphocytes
2 x 108 T-cells
from HA-specific ) CTL generation

) BALB/c mice ) [11]
TCR transgenic studies
mice
Experimental Protocols
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Protocol 1: In Vitro T-cell Proliferation Assay using
CFSE

This protocol details the steps to assess T-cell proliferation in response to HA (518-526)
stimulation using Carboxyfluorescein succinimidyl ester (CFSE) labeling.

Materials:

HA (518-526) peptide (IYSTVASSL)

 Single-cell suspension of splenocytes or purified T-cells

* RPMI-1640 medium with 10% FBS, L-glutamine, 3-mercaptoethanol, and antibiotics
e CFSE (5 mM stock in DMSO)

o Phosphate Buffered Saline (PBS)

» Fetal Bovine Serum (FBS)

e 96-well U-bottom plates

o Flow cytometer

Procedure:

o Cell Preparation: Prepare a single-cell suspension of splenocytes or purified T-cells from
BALB/c mice or Clone-4 TCR transgenic mice.

e CFSE Labeling:

Wash cells with PBS.

o

o

Resuspend cells at a concentration of 1-10 x 10° cells/mL in PBS.

[¢]

Add CFSE to a final concentration of 5 yuM.

Incubate for 10 minutes at 37°C.

[¢]
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o Quench the staining by adding 5 volumes of ice-cold RPMI with 10% FBS and incubate on
ice for 5 minutes.

o Wash the cells three times with complete RPMI medium.

e Cell Culture and Stimulation:

[e]

Resuspend CFSE-labeled cells in complete RPMI medium.

o

Plate 2 x 10° cells per well in a 96-well U-bottom plate.

[¢]

Add HA (518-526) peptide to a final concentration of 1 uM.[1] Include a no-peptide control.

[¢]

If using purified T-cells, add antigen-presenting cells (APCs) such as irradiated
splenocytes at a 1:5 ratio (T-cell:APC).[1]

[¢]

Incubate the plate at 37°C in a 5% CO: incubator for 72 hours.[1]

e Flow Cytometry Analysis:

o

Harvest the cells from the plate.

o Stain with fluorescently labeled antibodies against cell surface markers (e.g., CD8, Thyl.1
for transgenic cells).

o Acquire samples on a flow cytometer, ensuring to collect a sufficient number of events.

o Analyze the data by gating on the T-cell population of interest and examining the CFSE
fluorescence histogram. Proliferation is indicated by the sequential halving of CFSE

intensity.

Protocol 2: Intracellular Cytokine Staining (ICS) for IFN-y

This protocol describes the detection of intracellular IFN-y in T-cells following a short-term
stimulation with the HA (518-526) peptide.

Materials:

« HA (518-526) peptide (IYSTVASSL)
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e Single-cell suspension of splenocytes or PBMCs

o Complete RPMI medium

» Protein transport inhibitor (e.g., Brefeldin A or GolgiPlug)

o Fixable viability dye

o Fluorescently labeled antibodies for surface markers (e.g., CD8)

o Fixation/Permeabilization buffer

o Permeabilization/Wash buffer

o Fluorescently labeled antibody for IFN-y

e Flow cytometer

Procedure:

e Cell Stimulation:

o

Prepare a single-cell suspension of splenocytes or PBMCs.

[e]

Resuspend cells at 1-2 x 10° cells/mL in complete RPMI medium.

o

Add HA (518-526) peptide to a final concentration of 0.5-2 ug/mL.[4][9] Include positive
(e.g., PMA/lonomycin) and negative (no peptide) controls.

Incubate for 1-2 hours at 37°C in a 5% CO:2 incubator.

(¢]

[¢]

Add a protein transport inhibitor (e.g., Brefeldin A at 5 pg/mL) to each well.[4]

[¢]

Incubate for an additional 4-5 hours.[1][9]

e Staining:

o Harvest the cells and wash with PBS.
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o Stain with a fixable viability dye according to the manufacturer's instructions to exclude
dead cells from the analysis.

o Wash the cells and then stain for surface markers (e.g., anti-CD8) for 20-30 minutes on
ice.

o Wash the cells again.

o Fix and permeabilize the cells using a commercial fixation/permeabilization kit according
to the manufacturer's protocol.[1][12]

o Wash the cells with permeabilization/wash buffer.

o Stain for intracellular IFN-y with a fluorescently labeled anti-IFN-y antibody for 30 minutes
at room temperature or 4°C.

o Wash the cells twice with permeabilization/wash buffer.

e Flow Cytometry Analysis:
o Resuspend the cells in FACS buffer.
o Acquire the samples on a flow cytometer.

o Analyze the data by first gating on live, single cells, then on the CD8+ T-cell population,
and finally quantifying the percentage of IFN-y positive cells.

Mandatory Visualization
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Experimental Workflow for In Vitro T-cell Stimulation with HA (518-526)
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Caption: Workflow for T-cell stimulation with HA (518-526).

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b12422881?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

General T-cell Receptor (TCR) Signaling Pathway

4 Cell Membrane

> )|
G [l (=]

Recognition

Gl
-

Cytoplasn

4 Nuc$us A
A Y
( NFAT ) (NF-KB) ( AP-1 )
Y

Gene Expression
(e.g., IL-2, IFN-y)

Click to download full resolution via product page

Caption: TCR signaling upon HA (518-526) peptide recognition.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b12422881?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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